![molecular formula C16H12Cl2N2O2 B2573944 (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one CAS No. 477853-28-4](/img/structure/B2573944.png)
(3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one, also known as DCMMIO, is a novel synthetic compound with a wide range of potential applications in scientific research. It is a member of the iminoindolone family of compounds and is used as a substrate for enzyme-catalyzed reactions. DCMMIO is also used as a selective inhibitor of the enzyme dihydrofolate reductase (DHFR) in biochemical and physiological studies.
Scientific Research Applications
Environmental Impact Assessment
- Contamination and Toxicity of Chlorophenols in Aquatic Environments: Research by Krijgsheld and Gen (1986) evaluated the environmental impact of chlorophenols, including 2-chlorophenol and 3-chlorophenol, highlighting moderate to high persistence and low bioaccumulation but significant toxicity to aquatic life in certain conditions. This study suggests a potential area of research for related compounds in assessing environmental toxicity and biodegradability (Krijgsheld & Gen, 1986).
Pharmacological Research
- Potential Therapeutic Applications: Sessa, Higbed, and Nutt (2019) explored the pharmacological mechanisms, safety issues, and clinical applications of 3,4-methylenedioxymethamphetamine (MDMA), primarily in the context of MDMA-assisted psychotherapy for PTSD. This review indicates the interest in and potential of certain chemical compounds for therapeutic use, particularly in psychiatric conditions (Sessa, Higbed, & Nutt, 2019).
Organic Chemistry and Material Science
- Advancements in Organic Thermoelectric Materials: Yue and Xu (2012) reviewed the progress in poly(3,4-ethylenedioxythiophene) (PEDOT)-based thermoelectric materials, underlining the significance of organic materials in developing new technologies for energy efficiency. Such research underscores the potential applications of novel organic compounds in material science and engineering (Yue & Jingkun Xu, 2012).
properties
IUPAC Name |
(3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N2O2/c1-22-19-15-11-4-2-3-5-14(11)20(16(15)21)9-10-6-7-12(17)13(18)8-10/h2-8H,9H2,1H3/b19-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMAGTPBFUDAEFG-CYVLTUHYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON=C1C2=CC=CC=C2N(C1=O)CC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/N=C\1/C2=CC=CC=C2N(C1=O)CC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.